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Compound of Interest

Methyl 4-
Compound Name:
hydroxymethylcubanecarboxylate

cat. No.: B1632085

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of methyl 4-(hydroxymethyl)cubane-1-
carboxylate, a unique bifunctional molecule with significant potential in medicinal chemistry and
materials science. We will delve into its precise chemical identity, explore the rationale behind
its synthesis, provide detailed characterization protocols, and discuss its applications,
grounded in the principles of scientific integrity and practical laboratory insights.

Nomenclature and Structural Elucidation

The correct and unambiguous naming of complex molecules is paramount for clear scientific
communication. The subject of this guide is methyl 4-(hydroxymethyl)cubane-1-carboxylate.

IUPAC Name: Methyl 4-(hydroxymethyl)cubane-1-carboxylate

Systematic Name: Methyl 4-(hydroxymethyl)pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-
carboxylate

CAS Number: 60462-19-3

Molecular Formula: C11H1203
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Molecular Weight: 192.21 g/mol

The cubane core is a Platonic hydrocarbon, a synthetic CsHs cage-like structure with carbon
atoms at the vertices of a cube. This unique geometry imparts significant strain, yet the
molecule exhibits remarkable kinetic stability.[1][2] For substituted cubanes, the numbering of
the carbon atoms is critical. In a 1,4-disubstituted cubane, the substituents are located at
opposite corners of the cube, maximizing their separation.

It is crucial to distinguish this compound from the similarly named methyl 4-hydroxycubane-1-
carboxylate. The "hydroxymethyl" designation in our target molecule indicates a -CH20H
group, whereas "hydroxy" would imply a direct -OH bond to the cubane cage. This seemingly
minor difference in nomenclature reflects a significant structural and chemical distinction.

Synthetic Pathway

(Dimethyl cubane-l,4-dicarboxy|ate)

1. NaOH, MeOH/H20
2. HCI

(4-(Methoxycarbonyl)cubane-l-carboxylic acid)

1. LiAlH4, THF
2. H20 workup

(Methyl 4-(hydroxymethyl)cubane-l—carboxylate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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